Cas no 15490-42-3 (Butanedioic acid,2,3-dihydroxy- (2R,3R)-, potassium sodium salt (1:?:?))

• Product Name: Butanedioic acid,2,3-dihydroxy- (2R,3R)-, potassium sodium salt (1:?:?)
• CAS No: 15490-42-3
• MF: C₄H₈KNaO₆
• MW: 214.190793991089
• CID: 218146
• Update Time: 2026-05-14

Butanedioic acid,2,3-dihydroxy- (2R,3R)-, potassium sodium salt (1:?:?) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dihydroxy- (2R,3R)-, potassium sodium salt (1:?:?)
• Butanedioicacid, 2,3-dihydroxy- (2R,3R)-, potassium sodium salt (9CI)
• Tartaric acid,potassium sodium salt (8CI)

• Inchi： InChI=1S/C4H6O6.K.Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;/q;2*+1/p-2/t1-,2-;;/m1../s1
• InChI Key： LJCNRYVRMXRIQR-OLXYHTOASA-L
• SMILES： [Na+].[K+].O=C([C@@H]([C@H](C([O-])=O)O)O)[O-]

Computed Properties

• Exact Mass: 209.954264
• Monoisotopic Mass: 209.954264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121

Experimental Properties

• Melting Point: 90-100 deg C
• Boiling Point: 200 DEG C